Cas no 2228629-94-3 (5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

5-(2-Methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with a 1,2,4-triazole moiety and a 2-methylbut-3-yn-2-yl group. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The presence of the triazole ring enhances binding affinity in biological systems, while the alkyne functionality offers versatility for further synthetic modifications. Its well-defined molecular architecture makes it a valuable intermediate for developing targeted inhibitors or ligands. The compound’s stability and synthetic accessibility further support its utility in medicinal chemistry and material science applications.
5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine structure
2228629-94-3 structure
Product Name:5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
CAS No:2228629-94-3
MF:C12H12N4
MW:212.25048160553
CID:5952871
PubChem ID:165709890
Update Time:2025-05-24

5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine
    • 2228629-94-3
    • EN300-1775761
    • Inchi: 1S/C12H12N4/c1-4-12(2,3)10-5-6-11(14-7-10)16-9-13-8-15-16/h1,5-9H,2-3H3
    • InChI Key: GOOGFPLEBWQTIE-UHFFFAOYSA-N
    • SMILES: N1C(=CC=C(C=1)C(C#C)(C)C)N1C=NC=N1

Computed Properties

  • Exact Mass: 212.106196400g/mol
  • Monoisotopic Mass: 212.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.6Ų

5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine Pricemore >>

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Additional information on 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine

Research Brief on 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS: 2228629-94-3)

5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS: 2228629-94-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-pyridine hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies for infectious diseases and oncology. The presence of the 1,2,4-triazole moiety is of particular interest due to its known pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

Recent studies have focused on the synthesis and optimization of 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a scalable synthetic route for this compound, highlighting its high yield and purity. The research emphasized the compound's stability under physiological conditions, making it a viable candidate for further preclinical development. Additionally, computational modeling studies have suggested that the compound exhibits strong binding affinity to specific microbial and cancer-related targets, further supporting its therapeutic potential.

In vitro and in vivo evaluations of 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine have demonstrated its efficacy against a range of pathogens, including drug-resistant strains of bacteria and fungi. A recent preclinical study reported in Antimicrobial Agents and Chemotherapy (2024) showed that the compound exhibited potent inhibitory activity against Candida albicans and Staphylococcus aureus, with minimal cytotoxicity to mammalian cells. These findings underscore the compound's potential as a broad-spectrum antimicrobial agent.

Beyond its antimicrobial properties, 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine has also been investigated for its anticancer effects. Preliminary data from a study conducted by the National Cancer Institute (NCI) indicated that the compound induces apoptosis in several cancer cell lines, including breast and lung cancer, through the modulation of key signaling pathways. The compound's ability to selectively target cancer cells while sparing normal cells has been attributed to its unique chemical structure, which allows for specific interactions with cellular targets.

Despite these promising findings, challenges remain in the development of 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine as a therapeutic agent. Issues such as pharmacokinetic optimization, formulation stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on improving the compound's solubility and bioavailability through structural modifications and the development of novel delivery systems.

In conclusion, 5-(2-methylbut-3-yn-2-yl)-2-(1H-1,2,4-triazol-1-yl)pyridine (CAS: 2228629-94-3) represents a promising candidate for the treatment of infectious diseases and cancer. Its unique chemical properties and demonstrated efficacy in preclinical studies highlight its potential for further development. Future research should prioritize addressing the current limitations and advancing the compound through clinical trials to fully realize its therapeutic benefits.

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